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Compound of Interest

Compound Name: Sniper(abl)-024

Cat. No.: B15144104 Get Quote

For researchers and scientists engaged in drug development, ensuring laboratory safety and

proper chemical handling is paramount. This document provides essential guidance on the

proper disposal of Sniper(abl)-024, a specific and non-genetic IAP-dependent protein eraser

(SNIPER). Adherence to these procedures is critical for maintaining a safe research

environment and ensuring regulatory compliance.

Disclaimer: A specific Safety Data Sheet (SDS) for Sniper(abl)-024 is not publicly available.

The following disposal procedures are based on general laboratory safety principles for

handling potent, research-grade chemical compounds. It is imperative to consult your

institution's Environmental Health and Safety (EHS) department for specific guidelines and

requirements.

Chemical and Physical Properties
A summary of the key properties of Sniper(abl)-024 is provided below. This information is

crucial for understanding the compound's nature and for making informed decisions on its

handling and disposal.
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Property Value

Molecular Formula C52H61F3N8O9S

Molecular Weight 1031.15 g/mol [1][2]

Appearance Solid

Storage Store at -20°C[3][4]

Biological Activity
Induces the reduction of BCR-ABL protein with

a DC50 of 5μM[5]

Recommended Disposal Pathway
The proper disposal of Sniper(abl)-024, as with any research chemical, should follow a

structured and cautious workflow to minimize risk to personnel and the environment. The

following diagram illustrates the recommended logical steps for disposal.
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Start: Sniper(abl)-024 Waste Generated

Consult Institutional EHS Guidelines

Wear Appropriate PPE:
- Safety Goggles

- Lab Coat
- Chemical-Resistant Gloves

Segregate Waste

Solid Waste:
- Contaminated vials

- Pipette tips
- Gloves, etc.

Liquid Waste:
- Unused solutions

- Contaminated solvents

Package in a Labeled,
 Puncture-Resistant Container

Collect in a Labeled,
 Leak-Proof Container

Store in a Designated
Hazardous Waste Accumulation Area

Arrange for Professional
Hazardous Waste Disposal

End: Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Sniper(abl)-024 waste.
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Step-by-Step Disposal Protocol
The following detailed protocol provides a step-by-step guide for the proper disposal of

Sniper(abl)-024.

1. Consultation and Preparation:

Consult EHS: Before beginning any disposal procedure, consult your institution's

Environmental Health and Safety (EHS) department for specific protocols and regulatory

requirements.

Gather Materials: Assemble all necessary materials for disposal, including appropriate waste

containers, labels, and personal protective equipment (PPE).

2. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling Sniper(abl)-024 waste. This includes, but is

not limited to:

Safety goggles or a face shield.

A properly buttoned laboratory coat.

Chemical-resistant gloves (e.g., nitrile).

3. Waste Segregation:

Solid Waste: All solid materials contaminated with Sniper(abl)-024, such as empty vials,

pipette tips, weighing papers, and contaminated gloves, should be collected in a designated,

puncture-resistant hazardous waste container.

Liquid Waste: Unused solutions of Sniper(abl)-024 or contaminated solvents should be

collected in a separate, clearly labeled, and leak-proof hazardous waste container. Do not

mix with other incompatible waste streams.

4. Labeling and Packaging:
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Clear Labeling: All waste containers must be clearly labeled with the words "Hazardous

Waste," the full chemical name "Sniper(abl)-024," and any other information required by

your institution.

Secure Packaging: Ensure that all waste containers are securely sealed to prevent leaks or

spills.

5. Storage:

Designated Area: Store the sealed hazardous waste containers in a designated and secure

hazardous waste accumulation area. This area should be well-ventilated and away from

general laboratory traffic.

Follow Institutional Guidelines: Adhere to your institution's policies regarding the maximum

allowable time for waste accumulation.

6. Final Disposal:

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through your institution's EHS-approved hazardous waste management vendor.

Do Not Dispose in General Waste: Under no circumstances should Sniper(abl)-024 or its

contaminated materials be disposed of in the general trash or poured down the drain. This

compound is very toxic to aquatic life with long-lasting effects.

By following these procedures, researchers can ensure the safe and responsible disposal of

Sniper(abl)-024, contributing to a secure and compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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